Cas no 2034346-47-7 (2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one)

• Product Name: 2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one
• CAS No: 2034346-47-7
• MF: C₁₅H₁₈N₄O₃
• MW: 302.328423023224
• CID: 6022830
• PubChem ID: 121019060
• Update Time: 2025-06-08

2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one
• AKOS026693257
• 2-(2-methoxyphenoxy)-1-[3-(triazol-2-yl)pyrrolidin-1-yl]ethanone
• 1-(3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)-2-(2-methoxyphenoxy)ethanone
• 2-(2-methoxyphenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethan-1-one
• 2034346-47-7
• F6515-3288

• Inchi： 1S/C15H18N4O3/c1-21-13-4-2-3-5-14(13)22-11-15(20)18-9-6-12(10-18)19-16-7-8-17-19/h2-5,7-8,12H,6,9-11H2,1H3
• InChI Key： FIHMNVJJSUZZRI-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1OC)N1CCC(C1)N1N=CC=N1

Computed Properties

• Exact Mass: 302.13789045g/mol
• Monoisotopic Mass: 302.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.5Ų

Additional information on 2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one

Introduction to 2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one (CAS No. 2034346-47-7)

2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2034346-47-7, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one features a pyrrolidine core substituted with an ethanone moiety, a 2-methoxyphenoxy group, and a 2H-1,2,3-triazole ring. This combination of functional groups suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of the triazole moiety is particularly noteworthy, as triazoles have been widely studied for their antimicrobial, anti-inflammatory, and anti-cancer properties.

In recent years, there has been a growing interest in the development of novel compounds that incorporate triazole derivatives due to their favorable pharmacokinetic and pharmacodynamic profiles. The pyrrolidine scaffold is another key structural feature that has been extensively explored in medicinal chemistry. Pyrrolidine derivatives are known for their ability to interact with a diverse range of biological targets, including kinases and G protein-coupled receptors (GPCRs). The ethanone group in this compound may contribute to its binding affinity by forming hydrogen bonds or participating in hydrophobic interactions with the target site.

The 2-methoxyphenoxy group adds another layer of complexity to the molecule, potentially influencing its solubility, metabolic stability, and binding affinity. This group is commonly found in bioactive molecules and has been shown to enhance the bioavailability of drugs by improving their solubility in water. Additionally, the methoxy substituent may participate in hydrogen bonding or other non-covalent interactions with biological targets, further modulating the compound's activity.

Recent advancements in computational chemistry and drug design have enabled researchers to more efficiently screen and optimize compounds like 2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one for specific biological activities. Molecular docking studies have shown that this compound may interact with various proteins involved in cancer pathways, inflammation, and neurodegeneration. These findings suggest that it could be a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.

The synthesis of 2-(2-methoxyphenoxy)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylenethanone presents unique challenges due to its complex structure. However, modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct such molecules with high efficiency and selectivity. These methods have enabled chemists to explore a wide range of structural variations and optimize the properties of bioactive compounds.

In conclusion, 2034346 CAS NO 2034346 47 7 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery. As research continues to uncover new biological targets and therapeutic strategies, 2034346 CAS NO 2034346 47 7 may play an important role in the development of next-generation pharmaceuticals.